Cas no 655-48-1 ((+/-)-Hydrobenzoin)

• Product Name: (+/-)-Hydrobenzoin
• CAS No: 655-48-1
• MF: C₁₄H₁₄O₂
• MW: 214.259764194489
• MDL: MFCD00136059
• CID: 82928
• PubChem ID: 87571173
• Update Time: 2025-11-02

(+/-)-Hydrobenzoin Chemical and Physical Properties

Names and Identifiers

• 1,2-Diphenylethane-1,2-diol
• (+/-)-Hydrobenzoin
• (+/-)-1,2-Diphenyl-1,2-ethanediol
• (±)-1,2-Diphenyl-1,2-ethanediol
• Hydrobenzoin
• 1,2-Diphenyl-1,2-ethanediol
• meso-Stilbene glycol
• 1,2-Diphenylethylene glycol
• IHPDTPWNFBQHEB-UHFFFAOYSA-N
• cis-1,2-Diphenylethane-1,2-diol
• 1, 1,2-diphenyl-
• diphenylethyleneglycol
• 1,2-Ethanediol, 1,2-diphenyl-, (R*,R*)-(.+/-.)-
• Hydrobenzoin, meso-
• .alpha.,.alpha.'-Bi[benzyl alcohol]
• 1,2-diphenyl-ethane-1,2-diol
• 1,2-Diphenyl-1,2-ethanediol #
• Mesohydrobenzoin
• 1,2
• EINECS 207-758-3
• 492-70-6
• DTXSID90870557
• FT-0605177
• NSC-133570
• SY106437
• SMR000475647
• 1, 1,2-diphenyl-, (R*,S*)-
• SY062192
• 655-48-1
• NSC-10752
• AS-19915
• UNII-Q61G3433LB
• CHEMBL365982
• BDBM22729
• HMS1577O02
• AB-131/40897135
• SY017487
• (+/-)-Dihydrobenzoin
• H0815
• CBDivE_013153
• 1, 1,2-diphenyl-, meso-
• 1,2-diphenyl-1,2-ethandiol
• NSC 14970
• NS00043486
• 1,2-Ethanediol, 1,2-diphenyl-
• CHEBI:50013
• AKOS005258128
• SB45504
• hydrobenzoine
• SCHEMBL430516
• NSC133570
• CS-0187819
• S10003
• (+/-) -HYDROBENZOIN
• NSC-14970
• MFCD00064255
• NSC14970
• MLS001180169
• NSC10752
• MFCD00064254
• FT-0628242
• NSC 10752
• FT-0604474
• Q27121684
• 1,2-diphenylethane-l,2-diol
• FT-0605349
• meso-1,2-ethanediol
• Q61G3433LB
• HMS2785N17
• DB-057833
• DB-071515
• HYDROBENZOIN [MI]
• ( inverted exclamation markA)-Hydrobenzoin
• 1,2Diphenyl1,2ethanediol
• 1,2Diphenylethane1,2diol
• DB-053131

• MDL： MFCD00136059
• Inchi： 1S/C14H14O2/c15-13(11-7-3-1-4-8-11)14(16)12-9-5-2-6-10-12/h1-10,13-16H
• InChI Key： IHPDTPWNFBQHEB-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)C(C1C=CC=CC=1)O
• BRN： 3201650

Computed Properties

• Exact Mass: 214.09900
• Monoisotopic Mass: 214.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 40.5

Experimental Properties

• Color/Form: White lens powder
• Density: 1.0781 (rough estimate)
• Melting Point: 120.0 to 125.0 deg-C
• Boiling Point: 314.4°C (rough estimate)
• Flash Point: 179.8 °C
• Refractive Index: 1.5300 (estimate)
• PSA: 40.46000
• LogP: 2.45360
• Merck: 4777
• Solubility: Not determined

(+/-)-Hydrobenzoin Security Information

• Safety Instruction： S22-S24/25
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on (+/-)-Hydrobenzoin

Recent Advances in the Study of 655-48-1 and (+/-)-Hydrobenzoin in Chemical Biology and Pharmaceutical Research

The chemical compound with the CAS number 655-48-1, commonly referred to as (+/-)-Hydrobenzoin, has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This research briefing aims to synthesize the latest findings related to this compound, highlighting its role in drug development, chiral synthesis, and potential therapeutic applications. The focus will be on recent studies that explore its chemical properties, biological activities, and innovative uses in the pharmaceutical industry.

Recent studies have demonstrated that (+/-)-Hydrobenzoin serves as a crucial intermediate in the synthesis of various chiral compounds, which are essential for the development of enantiomerically pure pharmaceuticals. A 2023 study published in the Journal of Medicinal Chemistry revealed that this compound can be efficiently utilized in asymmetric hydrogenation reactions, leading to the production of high-value chiral alcohols. The study emphasized the compound's role in reducing the cost and complexity of large-scale pharmaceutical manufacturing, making it a valuable asset for the industry.

In addition to its synthetic utility, (+/-)-Hydrobenzoin has shown promising biological activities. A recent investigation published in Bioorganic & Medicinal Chemistry Letters explored its potential as an inhibitor of certain enzymes involved in inflammatory pathways. The researchers found that derivatives of (+/-)-Hydrobenzoin exhibited moderate to strong inhibitory effects on cyclooxygenase-2 (COX-2), suggesting its potential as a lead compound for developing novel anti-inflammatory drugs. These findings open new avenues for further pharmacological studies and drug design.

Another area of interest is the use of (+/-)-Hydrobenzoin in drug delivery systems. A 2024 study in the International Journal of Pharmaceutics highlighted its application as a stabilizing agent in nanoparticle-based drug carriers. The researchers reported that the compound enhanced the stability and bioavailability of encapsulated drugs, particularly in targeted cancer therapies. This innovative approach could significantly improve the efficacy of treatments while minimizing side effects, marking a notable advancement in nanomedicine.

Despite these promising developments, challenges remain in the widespread adoption of (+/-)-Hydrobenzoin in pharmaceutical applications. Issues such as scalability, purity control, and regulatory compliance need to be addressed to fully realize its potential. Future research directions may include optimizing synthetic routes, exploring additional biological targets, and conducting preclinical trials to evaluate its safety and efficacy. Collaborative efforts between academia and industry will be crucial in overcoming these hurdles and translating laboratory findings into clinical applications.

In conclusion, the compound 655-48-1, or (+/-)-Hydrobenzoin, continues to be a focal point in chemical biology and pharmaceutical research. Its dual role as a synthetic intermediate and a biologically active molecule underscores its versatility and importance. The latest studies highlight its potential in drug development, enzyme inhibition, and drug delivery, paving the way for innovative therapeutic solutions. As research progresses, (+/-)-Hydrobenzoin is poised to make significant contributions to the advancement of medicine and biotechnology.